Cas no 2171708-34-0 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid)

• Product Name: 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid
• CAS No: 2171708-34-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5870215
• PubChem ID: 165813230
• Update Time: 2025-06-08

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid
• 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methylbutanoic acid
• EN300-1543060
• 2171708-34-0

• Inchi： 1S/C25H28N2O5/c1-15(24(29)30)12-13-26-23(28)22(16-10-11-16)27-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： DPQNTYPTRUXNGE-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C(=O)O)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid

Comprehensive Overview of 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid (CAS No. 2171708-34-0)

In the realm of organic chemistry and pharmaceutical research, 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid (CAS No. 2171708-34-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative status makes it invaluable for solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.

The compound's cyclopropyl and methylbutanoic acid moieties contribute to its unique steric and electronic properties, which are critical for modulating bioavailability and target binding affinity. Researchers are particularly intrigued by its potential applications in designing peptide-based therapeutics, a field gaining traction due to the rise of personalized medicine and the demand for low-toxicity drug candidates. With the global peptide drug market projected to grow exponentially, compounds like 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid are at the forefront of innovation.

One of the most searched questions in the context of Fmoc-amino acids is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound's ability to provide temporary protection for the amino group during synthesis, preventing unwanted side reactions. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is selectively removable under mild basic conditions, making it ideal for iterative peptide chain elongation. This feature aligns with the growing trend of green chemistry, as it reduces the need for harsh reagents and minimizes waste.

Another hot topic is the compound's role in antibody-drug conjugates (ADCs), a class of targeted cancer therapies. The 2-methylbutanoic acid segment can serve as a linker, connecting cytotoxic payloads to monoclonal antibodies. This application has garnered attention due to the FDA's recent approvals of ADC-based treatments, sparking interest in novel linker technologies. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach to degrade disease-causing proteins.

From a synthetic perspective, the CAS No. 2171708-34-0 compound offers challenges and opportunities. Its cyclopropyl ring introduces strain, which can be leveraged to create conformationally constrained peptides with enhanced metabolic stability—a key consideration for oral peptide drugs. The pharmaceutical industry's shift toward oral bioavailability solutions has made such structural features highly desirable. Additionally, the compound's chiral centers necessitate precise stereocontrol during synthesis, a topic frequently searched by organic chemists.

In the context of machine learning in drug discovery, this compound's structural complexity makes it an excellent case study for predictive modeling. Computational chemists are using AI-driven retrosynthesis tools to optimize its production routes, reflecting the broader industry trend of integrating digital transformation into R&D. Questions like "Can AI predict the solubility of Fmoc-protected amino acids?" are increasingly common in scientific forums, highlighting the intersection of chemistry and technology.

Quality control and analytical characterization of 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid are also critical discussion points. Techniques such as HPLC-MS and NMR spectroscopy are essential for verifying purity and structure, especially given the compound's use in GMP-compliant peptide manufacturing. The demand for high-purity building blocks has surged with the expansion of the biologics market, making rigorous analytical protocols a necessity.

Looking ahead, the compound's versatility positions it as a key player in addressing unmet medical needs. Its potential extends beyond oncology to areas like autoimmune diseases and neurological disorders, where peptide therapeutics show promise. As the scientific community continues to explore its applications, 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid (CAS No. 2171708-34-0) will undoubtedly remain a focal point of cutting-edge research and development.